Cas no 56766-69-9 (2-Amino-6-chloro-7-methyl-9-(b-D-ribofuranosyl)purine)

2-Amino-6-chloro-7-methyl-9-(β-D-ribofuranosyl)purine is a modified nucleoside derivative with a purine base structure, featuring a chloro and methyl substitution at the 6- and 7-positions, respectively. This compound is of interest in medicinal chemistry and biochemical research due to its potential as a precursor for synthesizing nucleoside analogs with antiviral or anticancer activity. The β-D-ribofuranosyl moiety enhances its solubility and bioavailability, making it suitable for further derivatization. Its unique substitution pattern allows for selective interactions with enzymatic targets, particularly in nucleotide metabolism pathways. Researchers value this compound for its versatility in designing modified nucleosides with tailored biological properties.

2-Amino-6-chloro-7-methyl-9-(b-D-ribofuranosyl)purine structure

56766-69-9 structure

Product Name:2-Amino-6-chloro-7-methyl-9-(b-D-ribofuranosyl)purine

CAS No:56766-69-9

MF:

MW:

CID:4673829

Update Time:2025-10-28

2-Amino-6-chloro-7-methyl-9-(b-D-ribofuranosyl)purine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-6-chloro-7-methyl-9-(b-D-ribofuranosyl)purine

2-Amino-6-chloro-7-methyl-9-(b-D-ribofuranosyl)purine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A212420-50mg	2-Amino-6-chloro-7-methyl-9-(b-D-ribofuranosyl)purine	56766-69-9	50mg	$ 460.00	2022-06-08
TRC	A212420-100mg	2-Amino-6-chloro-7-methyl-9-(b-D-ribofuranosyl)purine	56766-69-9	100mg	$ 760.00	2022-06-08
TRC	A212420-250mg	2-Amino-6-chloro-7-methyl-9-(b-D-ribofuranosyl)purine	56766-69-9	250mg	$ 1515.00	2022-06-08

2-Amino-6-chloro-7-methyl-9-(b-D-ribofuranosyl)purine Related Literature

1. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Additional information on 2-Amino-6-chloro-7-methyl-9-(b-D-ribofuranosyl)purine

2-Amino-6-chloro-7-methyl-9-(b-D-ribofuranosyl)purine: A Comprehensive Overview

The compound with CAS No. 56766-69-9, known as 2-Amino-6-chloro-7-methyl-9-(b-D-ribofuranosyl)purine, is a purine nucleoside analog with significant biological activity and potential therapeutic applications. This compound has garnered attention in the scientific community due to its unique chemical structure and promising pharmacological properties. Recent studies have highlighted its role in antiviral therapy, cancer treatment, and as a potential building block for nucleic acid research.

Purine analogs like 2-Amino-6-chloro-7-methyl-9-(b-D-ribofuranosyl)purine are essential components in nucleic acid chemistry and molecular biology. The molecule consists of a purine base (adenine derivative) attached to a ribofuranosyl sugar moiety, with additional substituents at positions 2, 6, and 7. These substituents significantly influence the compound's stability, bioavailability, and interaction with biological targets. The chloro group at position 6 and the methyl group at position 7 contribute to its distinct chemical properties, making it a valuable tool in drug design.

Recent advancements in nucleoside analog synthesis have enabled researchers to explore the structural modifications of 2-Amino-6-chloro-7-methyl-9-(b-D-ribofuranosyl)purine for enhanced therapeutic efficacy. For instance, studies have demonstrated its potential as an antiviral agent by inhibiting viral RNA polymerase activity. This mechanism is particularly relevant in the context of emerging viral pathogens, where effective antiviral compounds are urgently needed.

In addition to its antiviral properties, this compound has shown promise in cancer therapy. Research indicates that 2-Amino-6-chloro-7-methyl-9-(b-D-ribofuranosyl)purine can modulate cellular signaling pathways involved in tumor growth and metastasis. By targeting specific enzymes or receptors, it may offer a novel approach to combating cancer with reduced side effects compared to traditional chemotherapy.

The synthesis of 2-Amino-6-chloro-7-methyl-9-(b-D-ribofuranosyl)purine involves multi-step chemical reactions, including nucleophilic substitutions and sugar derivatization. These processes require precise control over reaction conditions to ensure high yield and purity. Recent innovations in organic synthesis techniques have improved the scalability of this process, making it more accessible for large-scale production.

From an SEO optimization perspective, keywords such as CAS No. 56766-69-9, 2-Amino-purine analogs, and nucleoside drug development are critical for enhancing the visibility of this compound in scientific literature and online databases. By incorporating these terms strategically within the content, researchers can improve the discoverability of their work while maintaining academic integrity.

In conclusion, 2-Amino-6-chloro-7-methyl-9-(b-D